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Compound of Interest

Compound Name: Octanedial

Cat. No.: B1618308 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Octanedial, also known by its systematic name octane-1,8-dial or as suberaldehyde, is an

organic compound belonging to the family of dialdehydes. Its structure consists of an eight-

carbon aliphatic chain with aldehyde functional groups at both termini. This bifunctionality

makes it a reactive and versatile molecule with potential applications in chemical synthesis,

polymer chemistry, and as a cross-linking agent. This technical guide provides a

comprehensive overview of the known physical and chemical characteristics of octanedial,
including experimental protocols for its analysis and a discussion of its reactivity. Due to a lack

of specific documented signaling pathways, this guide also presents logical workflows for its

characterization.

Physical and Chemical Properties
The physical and chemical properties of octanedial are summarized below. Data has been

compiled from various sources, and where precise experimental values for octanedial are

unavailable, estimations based on the properties of similar aliphatic dialdehydes are provided.

Table 1: Physical Properties of Octanedial
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Property Value Source

CAS Number 638-54-0 N/A

Molecular Formula C₈H₁₄O₂ N/A

Molecular Weight 142.19 g/mol N/A

Appearance Colorless liquid (presumed)
General knowledge of

aldehydes

Boiling Point 223.8 °C at 760 mmHg N/A

Melting Point Data not available N/A

Density 0.916 g/cm³ N/A

Solubility in Water Sparingly soluble (presumed)
General knowledge of

aldehydes

Solubility in Organic Solvents

Soluble in many common

organic solvents (e.g., ethanol,

diethyl ether) (presumed)

General knowledge of

aldehydes

Flash Point 81 °C N/A

Table 2: Chemical Characteristics of Octanedial
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Property Description Source

Reactivity

The two aldehyde groups are

susceptible to nucleophilic

attack, oxidation, and

reduction. Can undergo

polymerization and

condensation reactions.

General knowledge of

aldehydes

Stability

Can be prone to oxidation,

especially in the presence of

air, leading to the formation of

carboxylic acids. May

polymerize upon storage.

General knowledge of

aldehydes

Hazardous Reactions

Can react vigorously with

strong oxidizing agents, strong

bases, and reducing agents.

General knowledge of

aldehydes

Experimental Protocols
Detailed experimental protocols specifically for octanedial are not readily available in the

scientific literature. However, standard procedures for the synthesis, purification, and analysis

of aliphatic dialdehydes can be adapted.

Synthesis of Octanedial (Suberaldehyde)
A potential synthetic route to octanedial is the oxidation of 1,8-octanediol.

Methodology: Oxidation of 1,8-Octanediol

Materials: 1,8-octanediol, an oxidizing agent (e.g., pyridinium chlorochromate (PCC), Swern

oxidation reagents), anhydrous dichloromethane (DCM) as a solvent.

Procedure:

Dissolve 1,8-octanediol in anhydrous DCM in a round-bottom flask under an inert

atmosphere (e.g., nitrogen or argon).
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Slowly add the oxidizing agent to the solution at a controlled temperature (typically 0 °C to

room temperature, depending on the chosen reagent).

Monitor the reaction progress using thin-layer chromatography (TLC) or gas

chromatography (GC).

Upon completion, quench the reaction appropriately based on the oxidizing agent used.

Work up the reaction mixture by washing with aqueous solutions to remove byproducts.

Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

Remove the solvent under reduced pressure.

Purify the crude product by vacuum distillation or column chromatography.

Purification of Dialdehydes
Common impurities in aldehydes include the corresponding carboxylic acids (from oxidation)

and alcohols (from incomplete reaction).

Methodology: Purification by Bisulfite Adduct Formation

Principle: Aldehydes react with sodium bisulfite to form solid, water-soluble adducts, which

can be separated from non-aldehyde impurities.

Procedure:

Dissolve the crude dialdehyde in a suitable organic solvent.

Add a saturated aqueous solution of sodium bisulfite and stir vigorously.

The bisulfite adduct will precipitate out of the solution.

Filter the solid adduct and wash it with the organic solvent to remove impurities.

Regenerate the pure dialdehyde by treating the adduct with an aqueous solution of

sodium carbonate or dilute acid, followed by extraction with an organic solvent.
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Dry the organic extract and remove the solvent to yield the purified dialdehyde.

Analytical Methods
Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile compounds like

octanedial.

Methodology:

Sample Preparation: Dilute the octanedial sample in a volatile organic solvent (e.g.,

dichloromethane or hexane).

GC Conditions:

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms or HP-5ms).

Injector Temperature: 250 °C.

Oven Program: Start at a low temperature (e.g., 50 °C), hold for a few minutes, then ramp

up to a higher temperature (e.g., 250 °C) at a controlled rate (e.g., 10 °C/min).

Carrier Gas: Helium at a constant flow rate.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from a low m/z (e.g., 40) to a higher m/z that includes the molecular

ion (e.g., 150).

Ion Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are essential for structural elucidation.
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Methodology:

Sample Preparation: Dissolve a small amount of purified octanedial in a deuterated solvent

(e.g., CDCl₃).

¹H NMR: The spectrum is expected to show a characteristic signal for the aldehydic protons

(CHO) in the range of 9-10 ppm. Signals for the methylene protons (CH₂) will appear further

upfield.

¹³C NMR: The spectrum will show a characteristic signal for the carbonyl carbons (C=O) in

the range of 190-200 ppm. Signals for the methylene carbons will be observed at higher

field.

Visualizations
Due to the absence of specific signaling pathway data for octanedial, the following diagrams

illustrate logical workflows for its analysis and a conceptual representation of its general

reactivity.
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Caption: Experimental workflow for the synthesis and analysis of Octanedial.
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Caption: Conceptual reactivity pathways of Octanedial.

Biological Activity and Signaling Pathways
Currently, there is a significant lack of published research on the specific biological activities or

signaling pathways associated with octanedial. Aldehydes as a class are known to be reactive

molecules that can interact with biological macromolecules such as proteins and nucleic acids,

often leading to cellular stress and toxicity. However, without specific studies on octanedial,
any discussion of its biological role would be purely speculative. Further research is required to

determine if octanedial has any specific biological functions or if it is primarily of interest for its

chemical properties.

Conclusion
Octanedial is a bifunctional molecule with potential for a variety of chemical applications. While

some of its fundamental physical and chemical properties have been characterized, there

remain significant gaps in the scientific literature, particularly concerning its biological effects

and specific, validated experimental protocols. The information and generalized procedures

provided in this guide are intended to serve as a foundation for researchers and professionals
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interested in exploring the properties and potential of this dialdehyde. Further investigation is

warranted to fully elucidate its characteristics and potential applications.

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical and
Chemical Characteristics of Octanedial]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1618308#physical-and-chemical-characteristics-of-
octanedial]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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